4-Isopropylfuran-2-carbaldehyde

• IUPAC Name: 4-propan-2-ylfuran-2-carbaldehyde
• InChI: InChI=1S/C8H10O2/c1-6(2)7-3-8(4-9)10-5-7/h3-6H,1-2H3
• InChI Key: RNFIHRJWAKWIEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=COC(=C1)C=O
• Molecular Formula: C8H10O2
• DSSTOX Substance ID: DTXSID50482776
• Molecular Weight: 138.16 g/mol
• CAS RN: 16015-07-9

Description

4-Isopropylfuran-2-carbaldehyde, also known as 2-Furancarboxaldehyde, 4-(1-methylethyl)-4-(1-methylethyl)-2-Furancarboxaldehyde, is a chemical compound with the molecular formula C8H10O2. It is an isomer with the InChI code 1S/C8H10O2/c1-6(2)7-3-8(4-9)10-5-7/h3-6H,1-2H3.

Physical And Chemical Properties Analysis

4-Isopropylfuran-2-carbaldehyde is a liquid at room temperature. It has a molecular weight of 138.17. The compound should be stored in a refrigerator.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. . Furan-2-carbaldehyde may exhibit similar properties, making it a potential candidate for novel antibacterial agents.

Other Therapeutic Applications

Furan compounds have been explored for various other purposes, including muscle relaxants, diuretics, and anti-aging agents. While specific studies on furan-2-carbaldehyde are limited, its structural similarity suggests potential in these areas.

Safety and Hazards

The safety information for 4-Isopropylfuran-2-carbaldehyde includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Furan-2-carbaldehydes, a class of compounds to which 4-isopropylfuran-2-carbaldehyde belongs, are known to be used as efficient green c1 building blocks in the synthesis of bioactive compounds .

Mode of Action

The mode of action of 4-Isopropylfuran-2-carbaldehyde involves its use as a building block in the synthesis of bioactive compounds . Specifically, furan-2-carbaldehydes are used in ligand-free photocatalytic C–C bond cleavage processes . This suggests that 4-Isopropylfuran-2-carbaldehyde may interact with its targets through a similar mechanism, contributing to the formation of new C–C bonds under photocatalytic conditions .

Biochemical Pathways

Given its role as a building block in the synthesis of bioactive compounds, it can be inferred that it may be involved in various biochemical pathways depending on the specific bioactive compounds that are synthesized .

Result of Action

The molecular and cellular effects of 4-Isopropylfuran-2-carbaldehyde’s action would depend on the specific bioactive compounds that are synthesized using it as a building block . These effects could range widely depending on the nature of the bioactive compounds and their respective targets.

Action Environment

The action, efficacy, and stability of 4-Isopropylfuran-2-carbaldehyde can be influenced by various environmental factors. For instance, its use in ligand-free photocatalytic C–C bond cleavage suggests that light conditions could play a role in its action . Additionally, factors such as temperature and pH could potentially affect its stability and efficacy .

Synthesis routes and methods

Procedure details

To a suspension containing aluminium chloride (24 g, 180 mmol) in 100 mL of CS2 was added 2-furaldehyde (9.8 mL, 156 mmol). To this mixture was added dropwise isopropyl chloride (14.3 mL, 156 mmol), and the resulting mixture stirred at rt for 24 h. The dark mixture was carefully poured into a vigorously stirred 250 g of ice, and then extracted with ether (5×100 mL). The combined organic layers were washed with water, brine, dried (Na2SO4), filtered through a pad of silica gel, and concentrated. The residue was purified by flash chromatography (0-5% EtOAc in heptane) to give 4-isopropylfuran-2-carbaldehyde as an orange oil: Yield 3.5 g (16%). 1H NMR (400 MHz, CDCl3) δ ppm 1.25 (d, J=6.88 Hz, 6H), 2.80-2.91 (m, 1H), 7.16-7.18 (m, 1H), 7.47 (q, J=0.91 Hz, 1H), 9.61 (d, J=0.59 Hz, 1H).